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Compound of Interest

Compound Name: Dimethyl Citric acid

Cat. No.: B1656711 Get Quote

Essential Safety and Handling Guide for Citric
Acid
This guide provides immediate safety and logistical information for handling citric acid in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling citric acid, particularly in its solid form, it is crucial to use appropriate personal

protective equipment to prevent exposure. The following table summarizes the recommended

PPE.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1656711?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Specific Considerations

Eye/Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles.[1][2]

An eye wash station should be

readily accessible.[3] In case

of contact, rinse cautiously with

water for several minutes.[4]

Skin Protection

Protective gloves (rubber or

neoprene).[1] Lab coat or other

protective clothing.

Remove and wash

contaminated clothing before

reuse.[1][4] In case of skin

contact, wash the area with

plenty of water.[1][4]

Respiratory Protection

Use in a well-ventilated area.

[2][5] If dust is generated, a

NIOSH-approved dust

respirator should be used.[5]

A self-contained breathing

apparatus may be necessary

in case of a large spill or

emergency.[3]

Operational and Disposal Plans
Handling Procedures:

General Handling: Avoid direct contact with the substance.[3] Do not eat, drink, or smoke in

areas where citric acid is handled.[1][2][4] Wash hands thoroughly after handling.[1][2][4]

Ventilation: Ensure there is sufficient ventilation in the area of use.[2][3][5] Local exhaust

ventilation is recommended if dust is generated.[1]

Dust Control: Minimize the generation and accumulation of dust.[1][2] Fine dust dispersed in

the air can be a potential explosion hazard.[2]

Storage:

Store in a cool, dry, and well-ventilated area.[3][4]

Keep containers tightly closed and store away from incompatible materials such as strong

oxidizing agents, strong bases, and metals.[1][4][5]
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Disposal:

Dispose of contents and container in accordance with local, state, and federal regulations.

For spills, sweep up the solid material and place it in a suitable, labeled container for

disposal.[1][6] Avoid creating dust during cleanup.[1][3] The spill area can then be flushed

with water.[1] Do not allow the product to enter drains.[6]

Emergency Procedures
First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[3][4] Seek medical attention if irritation

persists.[4]

Skin Contact: Wash off with soap and plenty of water.[6] Get medical attention if irritation

develops and persists.

Inhalation: Remove to fresh air.[1] If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse mouth with water and drink plenty of water.[4]

Never give anything by mouth to an unconscious person. Seek medical advice.

Fire-Fighting Measures:

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.

[6]

Firefighters should wear self-contained breathing apparatus and full protective clothing.[3]

Chemical Spill Workflow
The following diagram outlines the logical workflow for responding to a chemical spill of citric

acid.
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Chemical Spill Occurs

Assess the Spill
(Size and Immediate Danger)

Evacuate Immediate Area
(If necessary)

Don Appropriate PPE

Contain the Spill
(Use inert absorbent material)

Clean Up Spill
(Sweep solid, avoid dust)

Decontaminate the Area
(Flush with water)

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of citric acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1656711?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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